4-Methyl-2,1-benzisoxazole

• CAS No.: 107096-53-7
• Molecular Formula: C8H7NO
• Molecular Weight: 133.15 g/mol
• IUPAC Name: 4-methyl-2,1-benzoxazole
• InChI: InChI=1S/C8H7NO/c1-6-3-2-4-8-7(6)5-10-9-8/h2-5H,1H3
• InChI Key: FXOXUQLLLCUHAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NOC=C12

Description

4-Methyl-2,1-benzisoxazole is a useful research compound. Its molecular formula is C8H7NO and its molecular weight is 133.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 49.64 g (220 mmoles) stannous chloride dihydrate in 132 ml concentrated hydrochloric acid cooled to 15° was added 9.08 g (55.0 mmoles) of 6-methyl-2-nitrobenzaldehyde with rapid stirring. After 2 hours the mixture was diluted with 250 ml water and extracted with 3×150 ml ether. The extract was washed successively with dilute sodium bicarbonate solution, water, and brine, dried, and concentrated to give 6.78 g oil. The oil was flash chromatographed, eluting with chloroform to give 6.10 g (83%) (1) as an oil; nmr (deuteriochloroform): 2.5 (s, 3H), 6.7 (dd, 1H), 7.3 (m, 2H), 9.1 (s, 1H).